Cas no 2172112-19-3 (5-(3,5-Dimethylcyclohexyl)-2-methyl-1,3,2lambda5-dioxaphosphinane-2-thione)

• Product Name: 5-(3,5-Dimethylcyclohexyl)-2-methyl-1,3,2lambda5-dioxaphosphinane-2-thione
• CAS No: 2172112-19-3
• MF: C₁₂H₂₃O₂PS
• MW: 262.348583459854
• CID: 6615413
• PubChem ID: 165881457
• Update Time: 2025-10-25

5-(3,5-Dimethylcyclohexyl)-2-methyl-1,3,2lambda5-dioxaphosphinane-2-thione Chemical and Physical Properties

Names and Identifiers

• EN300-1459331
• 5-(3,5-dimethylcyclohexyl)-2-methyl-1,3,2lambda5-dioxaphosphinane-2-thione
• 2172112-19-3
• 5-(3,5-Dimethylcyclohexyl)-2-methyl-1,3,2lambda5-dioxaphosphinane-2-thione

• Inchi： 1S/C12H23O2PS/c1-9-4-10(2)6-11(5-9)12-7-13-15(3,16)14-8-12/h9-12H,4-8H2,1-3H3
• InChI Key： YQYPUWXVHDEIHK-UHFFFAOYSA-N
• SMILES： S=P1(C)OCC(CO1)C1CC(C)CC(C)C1

Computed Properties

• Exact Mass: 262.11563814g/mol
• Monoisotopic Mass: 262.11563814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.6Ų

Additional information on 5-(3,5-Dimethylcyclohexyl)-2-methyl-1,3,2lambda5-dioxaphosphinane-2-thione

5-(3,5-Dimethylcyclohexyl)-2-methyl-1,3,2λ5-dioxaphosphinane-2-thione: A Comprehensive Overview

The compound with CAS No 2172112-19-3, known as 5-(3,5-Dimethylcyclohexyl)-2-methyl-1,3,2λ5-dioxaphosphinane-2-thione, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of dioxaphosphinanethiones, which are known for their unique structural features and potential applications in drug design and development.

Dioxaphosphinanethiones are a type of heterocyclic compound characterized by a six-membered ring containing oxygen and phosphorus atoms. The presence of these heteroatoms imparts unique electronic properties to the molecule, making it a promising candidate for various chemical reactions and biological applications. The 5-(3,5-Dimethylcyclohexyl) substituent adds further complexity to the structure by introducing steric bulk and potential sites for functionalization.

Recent studies have highlighted the importance of dioxaphosphinanethiones in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. For instance, researchers have explored the potential of this compound as a precursor for synthesizing phosphine ligands, which are widely used in catalysis and asymmetric synthesis. The methyl groups at positions 3 and 5 of the cyclohexyl ring contribute to the molecule's stability and may play a role in modulating its reactivity.

The synthesis of 5-(3,5-Dimethylcyclohexyl)-2-methyl-1,3,2λ5-dioxaphosphinane-2-thione involves a multi-step process that typically begins with the preparation of the cyclohexyl derivative followed by cyclization to form the dioxaphosphinane ring. This process requires precise control over reaction conditions to ensure high yields and purity. The use of advanced chromatographic techniques has enabled researchers to isolate and characterize this compound with unprecedented accuracy.

From a structural standpoint, the molecule exhibits a complex interplay between steric and electronic effects. The cyclohexyl group provides rigidity to the structure, while the phosphorus atom introduces a degree of flexibility that can be exploited in various chemical transformations. Computational studies have revealed that the molecule's electronic properties are heavily influenced by the presence of sulfur in the thione group, which acts as an electron-withdrawing substituent.

One of the most intriguing aspects of this compound is its potential application in drug discovery. Researchers have investigated its ability to inhibit certain enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. Initial findings suggest that the compound may possess neuroprotective properties due to its ability to modulate oxidative stress pathways.

In addition to its therapeutic potential, 5-(3,5-Dimethylcyclohexyl)-2-methyl-1,3,2λ5-dioxaphosphinane-2-thione has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in semiconducting materials and optoelectronic devices. Recent advancements in nanotechnology have opened new avenues for incorporating this compound into next-generation electronic devices.

The study of this compound has also led to significant insights into its environmental impact. Researchers have conducted extensive toxicity studies to assess its safety profile under various conditions. Results indicate that while the compound exhibits moderate toxicity at high concentrations, it is generally well-tolerated at levels typically encountered in industrial applications.

In conclusion, CAS No 2172112-19-3, or 5-(3,5-Dimethylcyclohexyl)-2-methyl-1,3,2λ5-dioxaphosphinane-2-thione, represents a remarkable example of how complex molecular architectures can lead to groundbreaking discoveries across multiple disciplines. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.